Cas no 216867-33-3 (methyl 5-(pyridin-4-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(pyridin-4-yl)thiophene-2-carboxylate
• CAS No: 216867-33-3
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 1408960
• PubChem ID: 21928559
• Update Time: 2025-04-20

methyl 5-(pyridin-4-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(pyridin-4-yl)thiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 5-(4-pyridinyl)-, methyl ester
• DA-08158
• JMFYMKFZOPAUPX-UHFFFAOYSA-N
• 5-pyridin-4-yl-thiophene-2-carboxylic acid methyl ester
• Methyl 5-(4-pyridinyl)-2-thiophenecarboxylate
• DTXSID801252181
• methyl 5-(4-pyridyl)-2-thiophenecarboxylate
• AKOS001848741
• SCHEMBL5238765
• 216867-33-3

• Inchi： 1S/C11H9NO2S/c1-14-11(13)10-3-2-9(15-10)8-4-6-12-7-5-8/h2-7H,1H3
• InChI Key： JMFYMKFZOPAUPX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19